Cas no 667413-42-5 (5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol structure
667413-42-5 structure
Product Name:5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
CAS No:667413-42-5
MF:C13H17N3OS
MW:263.35858130455
MDL:MFCD04054606
CID:872055
PubChem ID:3687913
Update Time:2025-04-19

5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 5-((3,5-Dimethylphenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 3-[(3,5-dimethylphenoxy)methyl]-4-ethyl-1H-1,2,4-triazole-5-thione
    • 5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
    • 5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
    • ART-CHEM-BB B018084
    • AC1MVRP8
    • ALBB-003402
    • BBL017295
    • CTK6E9015
    • MolPort-001-581-786
    • STK443087
    • MFCD04054606
    • 667413-42-5
    • AKOS003331645
    • VS-06029
    • CS-0319619
    • DTXSID00395064
    • 5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
    • MDL： MFCD04054606
    • Inchi： 1S/C13H17N3OS/c1-4-16-12(14-15-13(16)18)8-17-11-6-9(2)5-10(3)7-11/h5-7H,4,8H2,1-3H3,(H,15,18)
    • InChI Key： KLWQAJFLTRDFOU-UHFFFAOYSA-N
    • SMILES： S=C1NN=C(COC2C=C(C)C=C(C)C=2)N1CC

Computed Properties

  • Exact Mass: 263.10900
  • Monoisotopic Mass: 263.109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 69Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 378°C at 760 mmHg
  • Flash Point: 182.4°C
  • Refractive Index: 1.611
  • PSA: 78.74000
  • LogP: 2.78250

5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B415423-100mg
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
 667413-42-5
100mg
 $ 50.00 2022-06-07
TRC
B415423-500mg
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
 667413-42-5
500mg
 $ 210.00 2022-06-07
TRC
B415423-1g
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
 667413-42-5
1g
 $ 320.00 2022-06-07
abcr
AB214326-1 g
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%
 667413-42-5
1 g
 €230.10 2023-07-20
abcr
AB214326-5 g
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol; 95%
 667413-42-5
5 g
 €749.60 2023-07-20
Chemenu
CM114689-1g
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
 667413-42-5 95%
1g
 $*** 2023-05-29
Chemenu
CM114689-5g
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
 667413-42-5 95%
5g
 $*** 2023-05-29
eNovation Chemicals LLC
Y1246576-1g
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
 667413-42-5 95%
1g
 $185 2024-06-06
eNovation Chemicals LLC
Y1246576-5g
5-[(3,5-dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
 667413-42-5 95%
5g
 $650 2024-06-06
abcr
AB214326-1g
5-[(3,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol, 95%; .
 667413-42-5 95%
1g
 €230.10 2025-04-17

5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Related Literature

Related Categories

667413-42-5 (5-(3,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol) Related Products

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.